Cas no 863092-82-4 (2,1,3-Benzoxadiazole,5-ethyl-, 1-oxide)
863092-82-4 structure
Product Name:2,1,3-Benzoxadiazole,5-ethyl-, 1-oxide
CAS No:863092-82-4
MF:C8H8N2O2
MW:164.161321640015
CID:718461
Update Time:2024-01-31
2,1,3-Benzoxadiazole,5-ethyl-, 1-oxide Chemical and Physical Properties
Names and Identifiers
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- 2,1,3-Benzoxadiazole,5-ethyl-, 1-oxide
- 2,1,3-Benzoxadiazole, 5-ethyl-, 1-oxide
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- Inchi: 1S/C8H8N2O2/c1-2-6-3-4-8-7(5-6)9-12-10(8)11/h3-5H,2H2,1H3
- InChI Key: DSUHILULGTYTEZ-UHFFFAOYSA-N
- SMILES: [N+]1([O-])=C2C=CC(CC)=CC2=NO1
Computed Properties
- Exact Mass: 164.059
- Monoisotopic Mass: 164.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.5A^2
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Melting Point: 39-41 °C(Solv: methanol (67-56-1); water (7732-18-5))
- Boiling Point: 274.0±33.0 °C(Predicted)
- pka: 5.04±0.50(Predicted)
2,1,3-Benzoxadiazole,5-ethyl-, 1-oxide Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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